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Compound Name: Clorofene

Cat. No.: B1669242

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Chlorophene (o-benzyl-p-
chlorophenol), a phenolic disinfectant, for use in hospital settings. This document details its
antimicrobial efficacy, mechanism of action, and protocols for evaluating its performance
against nosocomial pathogens.

Introduction

Chlorophene, chemically identified as o-benzyl-p-chlorophenol, is a broad-spectrum germicide
utilized in various disinfectant formulations for healthcare environments.[1][2] As a member of
the phenolic group of disinfectants, it is effective against a range of microorganisms, including
bacteria and fungi.[3] Products containing o-benzyl-p-chlorophenol are registered for use as
disinfectants, fungicides, tuberculocides, sanitizers, and virucides in medical and industrial
settings.

Antimicrobial Spectrum and Efficacy

Chlorophene exhibits a broad spectrum of activity against bacteria, particularly Gram-positive
cocci, as well as yeasts and molds.[3] Phenolic compounds, in general, are also effective
against enveloped viruses. The efficacy of chlorophene is influenced by its concentration,
contact time, and the presence of organic matter.

Table 1: Summary of Antimicrobial Efficacy of Phenolic Compounds
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Microorganism Type General Efficacy Notes

Phenolics are known to be
Gram-positive Bacteria Effective particularly effective against

Gram-positive bacteria.

Higher concentrations or
Gram-negative Bacteria Moderately Effective longer contact times may be

required.

Demonstrates fungicidal

Fungi (Yeasts and Molds) Effective )
properties.
The lipid envelope is
Enveloped Viruses Effective susceptible to disruption by
phenolic compounds.
] ] Generally more resistant to
Non-enveloped Viruses Less Effective T
phenolic disinfectants.
) ) Some phenolic formulations
Mycobacteria Moderately Effective _ o
show tuberculocidal activity.
Phenolic compounds are not
Clostridium difficile spores Generally Ineffective typically considered sporicidal.

[4]

Note: Specific quantitative data for o-benzyl-p-chlorophenol against a wide range of
nosocomial pathogens is not extensively available in the public domain. The efficacy should be
validated for specific formulations and intended uses.

Mechanism of Action

The primary antimicrobial mechanism of phenolic compounds like chlorophene involves the
disruption of the bacterial cell membrane. This leads to increased permeability and leakage of
intracellular components, ultimately resulting in cell death.

At a molecular level, the lipophilic nature of the benzyl group facilitates the partitioning of the
molecule into the lipid-rich bacterial membrane.[5] The phenolic hydroxyl group can then
interact with and denature essential membrane proteins, disrupting cellular processes.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


http://processcleaningsolutions.com/pdf/efficacy-different-cleaning-disinfection-methods-against-clostridium.pdf
https://www.benchchem.com/pdf/A_Comparative_Meta_Analysis_of_4_Benzyl_2_6_dichlorophenol_and_Its_Alternatives_in_Antimicrobial_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phospholipid_Bilayer

Increased

Disruption

P Leakage Loss of essential g Cell_Death

Chlorophene

Membrane_Proteins

Grepare Bacterial Suspens\cHMlx Bacteria with Dlsinfeuaancubale for Contact T\mej—»E\leu(ra\ize Dis\n'ecban)—»[serlal Dllu(\ch—»Glale on AgaHﬂcubale P\aies]—»E:oum CFU & Calculate Log Reduclion}

Inoculate Carriers Dry CarriersHExpose Carriers to DisinfectanHTransfer to Neutralizer)—b@ncubateHObserve for Growth / Enumerate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Chlorophene as a
Hospital Disinfectant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669242#application-of-clorofene-as-a-disinfectant-
in-hospital-settings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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